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Compound of Interest

Compound Name: Valerate

Cat. No.: B167501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The safe handling of chemical compounds is paramount in a laboratory setting to ensure the

well-being of personnel and the integrity of research. Valerates, which are esters or salts of

valeric acid, are utilized in various applications, including pharmaceuticals and fragrances.[1][2]

This guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans for handling valerate compounds.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to prevent inhalation,

skin, and eye contact when handling valerates, particularly in powdered form.[3] Engineering

controls, such as a chemical fume hood, are the primary line of defense and should be utilized

for all operations involving these compounds.[3]
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Inspect prior to

use.[3] When compounding

hazardous drugs, wearing two

pairs of gloves is

recommended.[4]

Prevents skin contact. Proper

removal technique is crucial to

avoid contamination.[3]

Eye and Face Protection

Safety glasses with side

shields. A face shield is

recommended when there is a

risk of splashing.[3]

Protects eyes from dust

particles and splashes of

solutions.[3]

Respiratory Protection

A NIOSH (US) or CEN (EU)

approved respirator is required

when handling powder forms

or when dust may be

generated.[3]

Prevents inhalation of potent

powdered compounds.[3]

Body Protection

A lab coat or gown is required.

Impervious, disposable gowns

are recommended, especially

when handling hazardous

drugs.[3][4]

Protects skin and personal

clothing from contamination.[3]

Operational Protocol: Step-by-Step Handling
Procedures
A systematic approach to handling valerates is essential for minimizing risk.

1. Preparation and Pre-Handling:

Designate a specific area for handling the valerate compound, preferably within a certified

chemical fume hood.[3]

Ensure all necessary PPE is available and in good condition.[3]
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Assemble all required equipment (e.g., spatulas, weighing paper, containers) within the fume

hood before starting.[3]

2. Handling Valerate Powder:

Work within the sash of the chemical fume hood to ensure adequate ventilation.[3]

Handle the powder carefully to minimize the formation of dust and aerosols.[3]

Use appropriate tools for weighing and transferring the powder.[3]

3. Handling Valerate Solutions:

When dissolving the powder, add the solvent slowly to prevent splashing.[3]

Keep containers tightly closed when not in use.[3]

4. Post-Handling Procedures:

Decontaminate all surfaces and equipment that have come into contact with the valerate
compound. A common method is to scrub with alcohol.

Carefully remove PPE, avoiding contact with contaminated outer surfaces.[3]

Wash hands and forearms thoroughly with soap and water after removing gloves.[3]

Disposal Plan
All waste materials contaminated with valerate compounds must be treated as hazardous

waste.[3][5]

Waste Segregation:

Collect all contaminated solid waste, including gloves, weighing paper, and disposable lab

coats, in a dedicated, clearly labeled hazardous waste container.[3]

Liquid waste containing valerates should be collected in a separate, sealed, and labeled

hazardous waste container.[3]
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Waste Disposal:

Do not dispose of valerate waste down the drain or in regular trash.[3][5]

Arrange for the disposal of all hazardous waste through a licensed waste disposal

contractor, in accordance with local, regional, and national regulations.[3][6]

Empty Containers:

Empty containers should be treated as hazardous as they may retain product residue.[3] It

is recommended to triple rinse the container with a suitable solvent (e.g., acetone or

ethanol), collecting the rinsate as hazardous waste.[5]

Quantitative Data and Safety Information
The following table summarizes key hazard and physicochemical properties for common

valerate compounds to inform safe handling practices.
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Property
Estradiol
Valerate

Sodium
Valerate

Ethyl Valerate
Methyl
Valerate

Molecular

Formula
C₂₃H₃₂O₃[7] C₅H₉NaO₂ C₇H₁₄O₂ C₆H₁₂O₂[8]

Molecular Weight 356.5 g/mol [7] 124.12 g/mol 130.18 g/mol 116.16 g/mol [8]

Appearance

White to creamy-

white crystalline

powder[7]

- Clear liquid[9]

Clear colorless to

yellowish oily

liquid[8]

Boiling Point
486.2 °C at 760

mmHg[7]
-

145 °C / 293

°F[9]

126.5 °C / 259.7

°F at 760

mmHg[8]

Flash Point - - 37 °C / 98.6 °F[9] 22.2 °C / 72 °F[8]

Solubility

Practically

insoluble in

water, soluble in

alcohol[7]

-
No information

available

Less than 1

mg/mL at 72

°F[8]

Primary Hazards

May cause

cancer, May

damage fertility

or the unborn

child[6]

Harmful if

swallowed,

Causes skin

irritation, Causes

serious eye

irritation, May

cause respiratory

irritation[10]

Flammable liquid

and vapor[9]

Flammable liquid

and vapor, May

cause an allergic

skin reaction,

Harmful to

aquatic life with

long lasting

effects[11]

Note: No specific occupational exposure limits (e.g., OSHA PEL, ACGIH TLV) have been

established for Estradiol Valerate; therefore, exposure should be minimized to the lowest

achievable level.[3]

Experimental Workflow for Safe Handling of Valerate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167501?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

